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Compound of Interest

Compound Name: Cyclohexanone oxime

Cat. No.: B7761111

An In-depth Technical Guide to the Safe Handling of Cyclohexanone Oxime
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety precautions and handling guidelines for
Cyclohexanone oxime, a crucial intermediate in various industrial syntheses, including the
production of Nylon-6.[1][2] Adherence to these guidelines is critical to ensure the safety of
laboratory personnel and the integrity of research.

Physicochemical and Hazard Identification

Cyclohexanone oxime is a white to off-white crystalline solid with a faint, characteristic odor.
[2] Understanding its physical and chemical properties is fundamental to its safe handling.

Table 1: Physicochemical Properties of Cyclohexanone Oxime
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Property Value References
Chemical Formula CeH11NO [3]
Molecular Weight 113.16 g/mol [1112]14]
Melting Point 86 - 92 °C (187 - 198 °F) [1]

Boiling Point 206 - 210 °C (403 - 410 °F) [5]

Flash Point 100 - 110 °C (212 - 230 °F) [3][6]
Solubility Soluble in water and ethanol. [1][2][6]
Appearance White crystalline solid. [11[2]

Hazard Summary:

Cyclohexanone oxime is harmful if swallowed and may cause irritation to the skin, eyes, and

respiratory tract.[3][7][8] It is combustible and can react violently with strong oxidizing agents

and fuming sulfuric acid, particularly at elevated temperatures.[1][2] When heated to

decomposition, it emits toxic fumes of nitrogen oxides.[9][10]

Toxicological Data

Toxicological data is essential for assessing the potential health risks associated with

Cyclohexanone oxime exposure.

Table 2: Acute Toxicity Data for Cyclohexanone Oxime

Route of Exposure  Species Value References
Intraperitoneal Mouse LD50: 250 mg/kg [31[81[11]
LD50: 883 - 1,765
Oral Rat [6]
mg/kg
Oral Mouse LD50: 710 mg/kg [11]

Key Toxicological Effects:
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o Hematotoxicity: Studies in rats have shown that cyclohexanone oxime can induce
hemolytic anemia, characterized by damage to red blood cells. This is often accompanied by
increased red blood cell production (erythropoiesis) in the spleen and bone marrow.[11][12]

Organ Toxicity: The primary target organs for toxicity are the erythrocytes (red blood cells),
spleen, liver, and nasal epithelium.[11]

Genotoxicity: In vitro studies on mouse lymphocytes have indicated potential for mutation in
mammalian somatic cells.[3] However, it is not classified as a carcinogen by IARC, NTP, or
OSHA.[3]

Experimental Protocols for Safe Handling

While specific experimental protocols are proprietary to individual institutions, the following
general procedures outline best practices for handling Cyclohexanone oxime in a laboratory
setting.

Protocol 3.1: General Handling and Weighing

Preparation: Work in a well-ventilated area, preferably within a chemical fume hood.[13]
Ensure that an eyewash station and safety shower are readily accessible.[14]

Personal Protective Equipment (PPE): Don appropriate PPE as detailed in Section 5.

Dispensing: To minimize dust formation, handle Cyclohexanone oxime as a solid.[3] Use a
spatula or scoop for transferring the material. Avoid creating and inhaling dust.[13]

Weighing: Weigh the required amount in a tared, sealed container to prevent dust dispersion.

Cleaning: Clean any spills immediately according to the spill response protocol (Section 7).
Wash hands thoroughly after handling.[13]

Protocol 3.2: Preparation of Solutions

e Solvent Selection: Choose an appropriate solvent based on the experimental requirements.
Cyclohexanone oxime is soluble in water and ethanol.[1][2]
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 Dissolution: Slowly add the weighed Cyclohexanone oxime to the solvent while stirring to

facilitate dissolution. If necessary, gentle heating may be applied, but care should be taken to

avoid temperatures approaching the flash point.

o Storage of Solutions: Store solutions in clearly labeled, tightly sealed containers.

Fire and Explosion Hazards

Cyclohexanone oxime is a combustible solid.[1][2]

Table 3: Fire Hazard Data

Parameter Value References
Flash Point 100 - 110 °C (212 - 230 °F) [3][6]
Water spray, alcohol-resistant
Suitable Extinguishing Media foam, dry chemical, carbon [31[13]
dioxide.
Hazardous Combustion Carbon oxides, Nitrogen [13]
Products oxides (NOX).

Special Firefighting Procedures:

» Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.

[3][13]

o Use water spray to cool fire-exposed containers.[15]

Explosion Hazard:

» Reacts violently with fuming sulfuric acid at temperatures above 150°C (302°F).[1][9][10]

o Explosions have been reported during the distillation of aldoximes, potentially due to

peroxide formation, especially in the presence of acid.[1][9]

Personal Protective Equipment (PPE)
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The selection and use of appropriate PPE are critical to minimize exposure.

Task Involving
Cyclohexanone Oxime

Is adequate ventilation
(e.g., fume hood) available?

No

Use a NIOSH-approved respirator
(e.g., N95 dust mask for solids)

Wear safety glasses with
side shields (EN166/ANSI Z87.1)

Wear compatible chemical-
resistant gloves (e.g., Nitrile)

Wear a standard
laboratory coat

Is there a risk of
splashing or significant exposure?

Yes

Wear chemical safety goggles,
full-face shield, and body protection

end

Click to download full resolution via product page
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PPE Selection Workflow for Cyclohexanone Oxime

e Eye and Face Protection: Wear chemical safety goggles or glasses with side shields that
conform to EN166 (EU) or NIOSH (US) standards.[13]

» Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[3][13] Choose
body protection based on the potential for exposure.[3]

» Respiratory Protection: If working outside of a fume hood or if dust formation is likely, use a
NIOSH-approved N95 dust mask or equivalent.[3]

First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.

Move to fresh air.

| V17220 If not breathing, give artificial respiration.

Wash off with soap and

S Sz plenty of water for at least 15 minutes.

Exposure to
Cyclohexanone Oxime

Eye Contact

Seek immediate
medical attention.

Rinse thoroughly with plenty of
water for at least 15 minutes.

Rinse mouth with water.
Do NOT induce vomiting.

P Ingestion

Click to download full resolution via product page

First Aid Procedures for Cyclohexanone Oxime Exposure

 Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide
artificial respiration and seek immediate medical attention.[3][7]
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o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes.[3][7] Remove contaminated clothing.

o Eye Contact: Rinse eyes thoroughly with plenty of water for at least 15 minutes, also under
the eyelids.[3][14] Seek medical attention.

 Ingestion: Do NOT induce vomiting.[7] Rinse the mouth with water and seek immediate
medical attention.[3][7]

Accidental Release Measures

In the event of a spill, follow these procedures to minimize exposure and environmental
contamination.
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Spill of
Cyclohexanone Oxime

Evacuate immediate area
and ensure proper ventilation

'

Don appropriate PPE
(respirator, gloves, goggles, lab coat)

Contain the spill without
creating dust

Dampen the solid with 60-70% ethanol.
Sweep or scoop up the material.

Place in a suitable, sealed
container for disposal

Clean the spill area with soap and water

Dispose of waste according to
local, state, and federal regulations

Click to download full resolution via product page

Workflow for Handling a Cyclohexanone Oxime Spill

+ Personal Precautions: Wear appropriate PPE, including respiratory protection.[3] Avoid
breathing dust. Ensure adequate ventilation.[3]

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b7761111?utm_src=pdf-body-img
https://www.benchchem.com/product/b7761111?utm_src=pdf-body
https://dept.harpercollege.edu/chemistry/msds/Cyclohexanone%20Oxime.pdf
https://dept.harpercollege.edu/chemistry/msds/Cyclohexanone%20Oxime.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7761111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Environmental Precautions: Prevent the product from entering drains.[3]

» Methods for Cleaning Up: For small spills, dampen the solid material with 60-70% ethanol to
prevent dust from becoming airborne.[9] Then, sweep or scoop the material into a suitable,
closed container for disposal.[9][13] Clean the affected area with soap and water.[9]

Storage and Disposal

Proper storage and disposal are crucial for safety and environmental protection.
Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][14][13]
» Keep away from heat, sparks, open flames, and other ignition sources.

¢ Incompatible with strong oxidizing agents and strong acids.[1][14]

Disposal:

» Dispose of unused product and contaminated packaging in accordance with local, state, and
federal regulations.[3][13] This may involve dissolving the material in a combustible solvent
and burning it in a chemical incinerator equipped with an afterburner and scrubber.[13] Do
not mix with other waste.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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